Cas no 1314987-28-4 (4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline)

• Product Name: 4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline
• CAS No: 1314987-28-4
• MF: C₉H₁₀BrFN₂O₂
• MW: 277.090304851532
• MDL: MFCD19684090
• CID: 1025085
• PubChem ID: 54759062
• Update Time: 2025-05-20

4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline
• 4-bromo-5-fluoro-2-nitro-N-propan-2-ylaniline
• AKOS015156329
• 1314987-28-4
• C9H10BrFN2O2
• MFCD19684090
• 4-Bromo-5-fluoro-2-nitro-N-(propan-2-yl)aniline
• DTXSID30716667
• Benzenamine, 4-bromo-5-fluoro-N-(1-methylethyl)-2-nitro-
• BS-20519

• MDL： MFCD19684090
• Inchi： 1S/C9H10BrFN2O2/c1-5(2)12-8-4-7(11)6(10)3-9(8)13(14)15/h3-5,12H,1-2H3
• InChI Key： BPXMIORTUXUUGS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)[N+](=O)[O-])NC(C)C)F

Computed Properties

• Exact Mass: 275.99100
• Monoisotopic Mass: 275.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.85000
• LogP: 3.91290

Additional information on 4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline

Introduction to 4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline (CAS No. 1314987-28-4)

4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1314987-28-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic amines, characterized by its nitro and halogen substituents, which contribute to its unique chemical properties and reactivity. The presence of both bromine and fluorine atoms in its molecular structure enhances its utility as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural motif of 4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline includes a benzene ring substituted with a nitro group at the 2-position, a bromine atom at the 4-position, a fluorine atom at the 5-position, and an N-isopropylamino group at the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis. The nitro group, being electron-withdrawing, influences the reactivity of the aromatic ring, while the halogen atoms can participate in various chemical transformations such as cross-coupling reactions, which are pivotal in modern drug discovery.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex pharmaceutical scaffolds. 4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline has emerged as a key intermediate in this context due to its ability to undergo multiple functionalization reactions. For instance, the bromine atom can be readily displaced via palladium-catalyzed cross-coupling reactions with various nucleophiles, including aryl halides and organometallic reagents. This property has been leveraged in the synthesis of biaryl compounds, which are prevalent in many bioactive molecules.

The fluorine atom at the 5-position of 4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline adds another layer of complexity to its synthetic utility. Fluorinated aromatic compounds are known to exhibit enhanced metabolic stability and improved binding affinity to biological targets. This has led to their widespread incorporation into drug candidates targeting various diseases, including cancer and infectious disorders. The N-isopropylamino group further modulates the pharmacokinetic properties of derivatives derived from this compound by influencing solubility and lipophilicity.

One of the most compelling applications of 4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline lies in its role as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer. Inhibiting these enzymes has become a major strategy in oncology drug development. Researchers have utilized 4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline to synthesize novel kinase inhibitors by incorporating it into pharmacophores that interact with specific kinase domains. The nitro group can be reduced to an amine, allowing for further derivatization into more complex structures that enhance target specificity and potency.

Another area where 4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline has shown promise is in the development of antiviral agents. The structural features of this compound make it amenable to modifications that can improve its ability to interfere with viral replication cycles. For example, derivatives of 4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline have been explored as inhibitors of viral proteases and polymerases. The halogen atoms provide handles for further functionalization via transition-metal catalysis, enabling the construction of highly optimized antiviral molecules.

The synthesis of 4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline itself is an intricate process that requires careful optimization to ensure high yield and purity. Typically, it involves multi-step reactions starting from commercially available aromatic precursors such as aniline derivatives. The introduction of the nitro group is often achieved through electrophilic aromatic substitution reactions using nitric acid or other nitrating agents. Subsequent halogenation steps introduce bromine and fluorine atoms at specific positions on the benzene ring, which may require protective group strategies to prevent unwanted side reactions.

Recent advances in synthetic methodologies have enabled more efficient routes to 4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline. For instance, flow chemistry techniques have been employed to perform sequential reactions under controlled conditions, improving reproducibility and scalability. Additionally, transition-metal-catalyzed cross-coupling reactions have been streamlined using novel ligands and catalysts, reducing reaction times and minimizing byproduct formation.

The pharmacological evaluation of derivatives derived from 4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline has revealed several promising candidates with therapeutic potential. These studies often involve high-throughput screening assays to identify molecules with desirable biological activity against relevant targets. Computational modeling techniques have also been employed to predict binding modes and optimize molecular structures before experimental validation.

In conclusion,4-Bromo-5-fluoro-N-isopropyl-2-nitroaniline (CAS No. 1314987-28-4) represents a versatile intermediate with significant implications for pharmaceutical research and drug development. Its unique structural features enable diverse synthetic transformations, making it a valuable tool for constructing complex bioactive molecules. As research continues to uncover new applications for this compound, it is likely that its importance will only continue to grow in the years ahead.